(2E)-2-(furan-2-ylmethylidene)-N-(prop-2-en-1-yl)hydrazinecarbothioamide

• Molecular Formula: C9H11N3OS
• Molecular Weight: 209.27 g/mol
• IUPAC Name: 1-[(E)-furan-2-ylmethylideneamino]-3-prop-2-enylthiourea
• InChI: InChI=1S/C9H11N3OS/c1-2-5-10-9(14)12-11-7-8-4-3-6-13-8/h2-4,6-7H,1,5H2,(H2,10,12,14)/b11-7+
• InChI Key: FDOJTMASNKWFLG-YRNVUSSQSA-N
• Isomeric SMILES: C=CCNC(=S)N/N=C/C1=CC=CO1
• Canonical SMILES: C=CCNC(=S)NN=CC1=CC=CO1

Description

(2E)-2-(furan-2-ylmethylidene)-N-(prop-2-en-1-yl)hydrazinecarbothioamide is a chemical compound that belongs to the class of hydrazinecarbothioamides

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2E)-2-(furan-2-ylmethylidene)-N-(prop-2-en-1-yl)hydrazinecarbothioamide typically involves the condensation reaction between furan-2-carbaldehyde and N-(prop-2-en-1-yl)hydrazinecarbothioamide. The reaction is usually carried out in the presence of a suitable catalyst under controlled temperature and pH conditions to ensure high yield and purity of the product.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions and continuous flow processes. The use of automated reactors and advanced purification techniques such as crystallization and chromatography can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

(2E)-2-(furan-2-ylmethylidene)-N-(prop-2-en-1-yl)hydrazinecarbothioamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: Reagents such as halogens, acids, or bases under appropriate conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield furan-2-carboxylic acid derivatives, while reduction may produce hydrazine derivatives.

Scientific Research Applications

Chemistry: Used as a building block in organic synthesis and the development of new materials.

Biology: Investigated for its biological activities, including antimicrobial, antifungal, and anticancer properties.

Medicine: Explored for its potential therapeutic applications in drug development.

Industry: Utilized in the production of specialty chemicals and advanced materials.

Mechanism of Action

The mechanism of action of (2E)-2-(furan-2-ylmethylidene)-N-(prop-2-en-1-yl)hydrazinecarbothioamide involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, modulating their activity, and influencing cellular processes such as signal transduction, gene expression, and metabolic pathways.

Comparison with Similar Compounds

Similar Compounds

• (2E)-2-(furan-2-ylmethylidene)hydrazinecarbothioamide
• N-(prop-2-en-1-yl)hydrazinecarbothioamide
• Furan-2-carbaldehyde derivatives

Uniqueness

(2E)-2-(furan-2-ylmethylidene)-N-(prop-2-en-1-yl)hydrazinecarbothioamide is unique due to its specific structural features, which confer distinct chemical reactivity and biological activity. The presence of both furan and hydrazinecarbothioamide moieties in the molecule allows for diverse interactions and applications that may not be observed in similar compounds.